Cas no 5867-88-9 (2,4-Hexadienedinitrile, (E,E)-)

• Product Name: 2,4-Hexadienedinitrile, (E,E)-
• CAS No: 5867-88-9
• MF: C₆H₄N₂
• MW: 104.109360694885
• CID: 341272
• PubChem ID: 5324709
• Update Time: 2025-04-19

2,4-Hexadienedinitrile, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienedinitrile, (E,E)-
• UNII-E9T6FXQ7MH
• trans,trans-1,4-Dicyano-1,3-butadiene
• 821-60-3
• 2,4-Hexadienedinitrile, (2E,4E)-
• trans, trans-Muconodinitril
• AKOS015915755
• 5867-88-9
• NSC126276
• Mucondinitrile
• InChI=1/C6H4N2/c7-5-3-1-2-4-6-8/h1-4H/b3-1+,4-2
• mucononitrile
• E9T6FXQ7MH
• NSC-126276
• (2E,4E)-2,4-Hexadienedinitrile
• trans,trans-Mucononitrile
• NSC 126276

• Inchi： 1S/C6H4N2/c7-5-3-1-2-4-6-8/h1-4H/b3-1+,4-2+
• InChI Key： QLQYLCRMTTXKHS-ZPUQHVIOSA-N
• SMILES： N#C/C=C/C=C/C#N

Computed Properties

• Exact Mass: 104.03752
• Monoisotopic Mass: 104.037448136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58